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Compound of Interest

Compound Name: Choline bicarbonate

CAS No.: 78-73-9

Cat. No.: B1630540

Get Quote

An HPLC-CAD method has been developed for the quantification of choline bicarbonate,

offering a robust and sensitive analytical solution for researchers, scientists, and drug

development professionals. This method leverages High-Performance Liquid Chromatography

(HPLC) coupled with Charged Aerosol Detection (CAD) to provide universal and consistent

quantification of choline, a non-chromophoric compound, without the need for derivatization.

Choline bicarbonate, a salt of the essential nutrient choline, is used in various pharmaceutical

and biotechnological applications.[1][2] Accurate quantification is crucial for quality control and

formulation development. The described method utilizes a mixed-mode hydrophilic interaction

liquid chromatography (HILIC) approach to achieve efficient separation of the choline cation.[3]

Principle of Charged Aerosol Detection (CAD)
Charged Aerosol Detection is a universal detection method suitable for a wide range of non-

volatile and semi-volatile analytes.[4][5] Unlike UV-Vis detection, CAD does not require the

analyte to possess a chromophore, making it ideal for compounds like choline.[6] The detection

process involves four key steps:
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Nebulization: The eluent from the HPLC column is converted into a fine aerosol.[5]

Evaporation: The solvent in the aerosol droplets is evaporated in a heated drift tube, leaving

behind dried analyte particles.[5]

Charging: These particles are then charged by a corona discharge.[5]

Detection: An electrometer measures the charge of the particles, which is proportional to the

analyte concentration.[5]
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Figure 1: HPLC-CAD System Workflow

Experimental Protocol
This protocol outlines the method for the quantification of choline bicarbonate using HPLC-

CAD.

Materials and Reagents
Choline Bicarbonate reference standard

Acetonitrile (HPLC grade)

Ammonium acetate (ACS grade or higher)

Glacial acetic acid (ACS grade or higher)

Deionized water (18.2 MΩ·cm)

Instrumentation and Chromatographic Conditions
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Parameter Setting

HPLC System Vanquish Flex or equivalent

Detector Charged Aerosol Detector (CAD)

Column Mixed-mode HILIC, 3 µm, 3.0 x 50 mm

Mobile Phase A 80.4 mM Ammonium acetate, pH 4.7

Mobile Phase B Acetonitrile

Gradient Refer to Table 2

Flow Rate 0.5 mL/min

Injection Volume 5 µL

Column Temp. 30 °C

CAD Nebulizer Temp. 35 °C

CAD Data Collection 10 Hz

Table 1: Chromatographic Conditions

Time (min) %A %B

0.0 40 60

5.0 40 60

5.1 60 40

8.0 60 40

8.1 40 60

10.0 40 60

Table 2: Gradient Elution Program

Preparation of Solutions
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Mobile Phase A (80.4 mM Ammonium Acetate, pH 4.7): Dissolve 6.2 g of ammonium acetate

in 900 mL of deionized water. Adjust the pH to 4.7 with glacial acetic acid and bring the final

volume to 1.0 L.[3]

Standard Stock Solution (1 mg/mL of Choline): Accurately weigh an appropriate amount of

choline bicarbonate reference standard and dissolve it in Mobile Phase A to achieve a final

choline concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with Mobile Phase A to concentrations ranging from 0.01 mg/mL to 0.2 mg/mL.

Sample Preparation: Dissolve the choline bicarbonate sample in Mobile Phase A to a

theoretical choline concentration within the calibration range.

Weigh Choline Bicarbonate Standard

Dissolve in Mobile Phase A to 1 mg/mL Stock

Prepare Working Standards (0.01 - 0.2 mg/mL)

Inject into HPLC-CAD System

Prepare Sample Solution in Mobile Phase A

Quantify Choline Concentration
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Figure 2: Sample Preparation and Analysis Workflow
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Method Validation Data
The method was validated for linearity, precision, and accuracy.

Linearity
The linearity of the method was evaluated by analyzing the working standard solutions.

Concentration (mg/mL) Peak Area

0.01 [Insert Data]

0.025 [Insert Data]

0.05 [Insert Data]

0.1 [Insert Data]

0.15 [Insert Data]

0.2 [Insert Data]

Correlation Coefficient (r²) > 0.997

Table 3: Linearity Data[3]

Precision
The precision of the method was determined by analyzing six replicate injections of a 0.1

mg/mL standard solution.

Parameter Result

Intra-day Precision (%RSD) < 2%

Inter-day Precision (%RSD) < 3%

Table 4: Precision Data[3]

Accuracy
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Accuracy was assessed by spike and recovery experiments at three different concentration

levels.

Spiked Level Recovery (%)

80% 96.7 - 100.8%

100% 96.7 - 100.8%

120% 96.7 - 100.8%

Table 5: Accuracy Data[3]

Conclusion
The described HPLC-CAD method provides a reliable and sensitive approach for the

quantification of choline bicarbonate. The method is straightforward, does not require

derivatization, and offers excellent linearity, precision, and accuracy, making it well-suited for

routine quality control and research applications in the pharmaceutical and biotechnology

industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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